Scaffold Divergence: Azepane vs. Piperidine Core
The target compound and Selnoflast share the identical molecular formula (C20H29N3O3S, MW 391.53) but are constitutional isomers with fundamentally different scaffold architectures. The target compound employs an azepane (seven-membered saturated N-heterocycle) directly sulfonyl-linked to a 1-ethyl-3,5-dimethylpyrazole, with a 4-methoxyphenyl substituent at the azepane 3-position. In contrast, Selnoflast uses a piperidine (six-membered) core linked via a sulfonamide-urea bridge to an s-indacene moiety [1]. This scaffold divergence means the two compounds cannot be considered interchangeable in any experimental context; the azepane ring introduces different conformational flexibility, ring puckering energetics, and steric disposition of the pharmacophoric elements relative to the piperidine system [2].
| Evidence Dimension | Core heterocyclic scaffold and global connectivity |
|---|---|
| Target Compound Data | Pyrazole-sulfonyl-azepane architecture; 3-(4-methoxyphenyl) substitution on azepane; azepane ring size = 7 atoms; InChI Key: DVKYDJAKCSWOHD-UHFFFAOYSA-N |
| Comparator Or Baseline | Selnoflast (CAS 2260969-36-4): Piperidine-sulfonamide-urea-indacene architecture; piperidine ring size = 6 atoms; InChI Key: OHIFQOUPTWBQLE-UHFFFAOYSA-N |
| Quantified Difference | Different ring size (7 vs. 6 atoms), different linker chemistry (direct sulfonyl vs. sulfonamide-urea), different aromatic appendage (4-methoxyphenyl vs. s-indacene). Both isomers: MW 391.53. |
| Conditions | Structural comparison based on IUPAC nomenclature, InChI, and canonical SMILES from authoritative databases |
Why This Matters
Constitutional isomers with identical molecular formulas but different scaffolds cannot be assumed to share target engagement, selectivity, or pharmacokinetic profiles; substitution decisions must be scaffold-specific.
- [1] IUPHAR/BPS Guide to Pharmacology. selnoflast Ligand Page. Ligand ID 12173. InChI Key: OHIFQOUPTWBQLE-UHFFFAOYSA-N. Canonical SMILES: CCN1CCC(CC1)S(=O)(=O)NC(=O)Nc1c2CCCc2cc2c1CCC2. View Source
- [2] Zaware N, Zhou M-M. Chemical biology of bromodomain and extraterminal domain (BET) proteins: structural and functional implications. For class-level discussion of ring-size effects on ligand conformation, see: Taylor RD, MacCoss M, Lawson ADG. Rings in Drugs. J Med Chem. 2014;57(14):5845-5859. doi:10.1021/jm4017625. View Source
